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Compound of Interest

Compound Name: 2-Cyclopentylphenol

Cat. No.: B118607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures

for 2-Cyclopentylphenol in a laboratory setting. It is intended to equip researchers, scientists,

and drug development professionals with the necessary information to handle this chemical

safely and mitigate potential risks.

Chemical Identification and Physical Properties
2-Cyclopentylphenol is a substituted phenol that is a solid at room temperature. Its physical

and chemical properties are summarized in the table below.
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Property Value

Molecular Formula C₁₁H₁₄O[1]

Molecular Weight 162.23 g/mol [1][2]

CAS Number 1518-84-9[1][2]

Appearance White to orange low melting solid[2]

Melting Point 34-35 °C (literature)[2][3]

Boiling Point 148-150 °C at 18 mmHg (literature)[2][3]

Flash Point 113 °C (235.4 °F) - closed cup[2]

Refractive Index n20/D 1.555 (literature)[2][3]

Storage Temperature
Room Temperature; Store in a dry, well-

ventilated place[3]

Hazard Identification and Classification
2-Cyclopentylphenol is classified as a hazardous substance. The GHS classification is based

on notifications to the European Chemicals Agency (ECHA).[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[1]

Signal Word: Warning[2]

Hazard Pictogram:

GHS07 (Exclamation Mark)[2]
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Toxicological Data
Comprehensive quantitative toxicological data such as LD50 (oral, dermal) and LC50

(inhalation) for 2-Cyclopentylphenol is not readily available in the public domain. In the

absence of specific data, it is prudent to handle this compound with the same precautions as

other substituted phenols, which can be toxic and readily absorbed through the skin. Phenol,

the parent compound, is known to be toxic and corrosive.[4]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls
Work with 2-Cyclopentylphenol should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[5]

Ensure that an emergency eyewash station and safety shower are readily accessible and

unobstructed in the immediate work area.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-Cyclopentylphenol.
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PPE Type Specifications

Eye and Face Protection
Chemical splash goggles or a face shield are

required where splashing is possible.[6]

Skin Protection
A lab coat or chemical-resistant apron should be

worn.[4]

Hand Protection

Chemical-resistant gloves are required. While

specific breakthrough times for 2-

Cyclopentylphenol are not available, for the

parent compound, phenol, butyl rubber and

neoprene gloves are recommended for good

resistance.[4] Nitrile gloves are generally not

recommended for prolonged contact with

phenols.[4] It is crucial to inspect gloves for any

signs of degradation before use and to change

them frequently.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved N95 dust mask or

a respirator with an organic vapor cartridge

should be used.[2]

Below is a workflow for donning and doffing Personal Protective Equipment to ensure

maximum safety.

PPE Donning Sequence

PPE Doffing Sequence

1. Lab Coat/Gown 2. Mask/Respirator 3. Goggles/Face Shield 4. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat/Gown 4. Mask/Respirator 5. Wash Hands
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Click to download full resolution via product page

PPE Donning and Doffing Workflow

Hygiene Practices
Avoid eating, drinking, or smoking in laboratory areas where 2-Cyclopentylphenol is
handled.[5]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[5]

Remove contaminated clothing immediately and launder it before reuse.

Storage
Store 2-Cyclopentylphenol in a tightly closed container in a cool, dry, and well-ventilated

area.[3]

Keep it away from incompatible materials such as strong oxidizing agents.[5]

Store below eye level to minimize the risk of facial exposure in case of a spill.[5]

Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency involving 2-
Cyclopentylphenol.

First Aid Measures
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Exposure Route First Aid Procedure

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing.[7] After initial flushing, if

available, washing the affected area with

polyethylene glycol 300 (PEG 300) is

recommended for phenol-like compounds.[8]

Seek immediate medical attention.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Seek immediate

medical attention.

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

[9] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[10]

Seek immediate medical attention.

The following diagram outlines the general first aid response to chemical exposure.
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Decontamination

Chemical Exposure Occurs

Assess Scene Safety

Remove from Exposure Source

Call for Emergency Medical Help Skin Contact:
Flush with water for 15+ min

Eye Contact:
Flush with water for 15+ min

Inhalation:
Move to fresh air

Ingestion:
Do NOT induce vomiting

Provide SDS to Responders

Click to download full resolution via product page

First Aid Response Workflow

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[11] A water spray can be used to cool fire-exposed containers.

Specific Hazards: Combustible solid. Thermal decomposition may produce irritating gases

and vapors.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Accidental Release Measures (Spill Cleanup)
The procedure for cleaning up a spill of 2-Cyclopentylphenol depends on the size of the spill.
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Minor Spill (<50 g):

Alert personnel in the immediate area.

Wear appropriate PPE (see Section 4.2).

Absorb the spill with an inert material such as vermiculite, sand, or earth.

Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.

Clean the spill area with soap and water.

Ventilate the area.

Major Spill (>50 g):

Evacuate the laboratory and close the doors.

Alert others in the vicinity and contact your institution's emergency response team.

Prevent entry into the affected area.

Provide the emergency response team with the Safety Data Sheet and any other relevant

information.

The following diagram illustrates the general workflow for responding to a chemical spill.
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Chemical Spill Occurs
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Chemical Spill Response Workflow

Experimental Protocols for Safety Assessment
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While specific experimental data for 2-Cyclopentylphenol is not publicly available, the

following are summaries of standard methodologies used to assess the hazards of a chemical

substance. These protocols are based on internationally recognized guidelines from the

Organisation for Economic Co-operation and Development (OECD) and ASTM International.

Acute Oral Toxicity (Based on OECD Guideline 420, 423,
or 425)

Objective: To determine the acute oral toxicity (LD50) of a substance.

Methodology: A single dose of the substance is administered orally to a group of fasted

rodents (typically rats).[1] Several dose levels are tested. The animals are observed for a

period of 14 days for signs of toxicity and mortality.[1] A post-mortem examination is

conducted on all animals.

Data Analysis: The LD50, the statistically derived dose that is expected to cause death in

50% of the test animals, is calculated.

Acute Dermal Toxicity (Based on OECD Guideline 402)
Objective: To determine the acute dermal toxicity (LD50) of a substance.

Methodology: The substance is applied to a shaved area of the skin of a group of animals

(typically rabbits or rats) for a 24-hour period.[12] The animals are observed for 14 days for

signs of toxicity and mortality. A necropsy is performed on all animals.

Data Analysis: The dermal LD50 is calculated.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

Objective: To determine the acute inhalation toxicity (LC50) of a substance.

Methodology: Animals (typically rats) are exposed to the substance as a gas, vapor, or

aerosol in an inhalation chamber for a defined period, usually 4 hours.[13] Multiple

concentration levels are tested. The animals are then observed for 14 days.[13]
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Data Analysis: The LC50, the concentration of the substance in the air that is expected to

cause death in 50% of the test animals, is determined.

Glove Permeation Resistance (Based on ASTM F739)
Objective: To measure the breakthrough time and permeation rate of a chemical through a

protective glove material.

Methodology: A sample of the glove material is placed in a test cell, separating a challenge

chemical from a collection medium.[2] The collection medium is continuously monitored for

the presence of the challenge chemical. The time it takes for the chemical to be first detected

is the breakthrough time.

Data Analysis: The breakthrough time (in minutes) and the steady-state permeation rate (in

µg/cm²/min) are reported.

Disclaimer
This guide is intended for informational purposes only and should not be considered a

substitute for a comprehensive risk assessment conducted by qualified safety professionals.

The information provided is based on currently available data, which may be limited for this

specific compound. Always consult the most up-to-date Safety Data Sheet (SDS) from the

manufacturer before handling any chemical. All laboratory personnel must be trained in the

proper and safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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